![molecular formula C13H16N2O2S B2625824 N-[3-(2-ethoxyethyl)-1,3-benzothiazol-2-ylidene]acetamide CAS No. 865162-28-3](/img/structure/B2625824.png)
N-[3-(2-ethoxyethyl)-1,3-benzothiazol-2-ylidene]acetamide
Description
“N-[3-(2-ethoxyethyl)-1,3-benzothiazol-2-ylidene]acetamide” is a chemical compound with the molecular formula C13H16N2O2S and a molecular weight of 264.34. It is also known as Teclozan, an antiprotozoal agent typically employed as a therapy to treat protozoan infections .
Synthesis Analysis
The synthesis of benzothiazole derivatives, including “N-[3-(2-ethoxyethyl)-1,3-benzothiazol-2-ylidene]acetamide”, has been reported in the literature . A series of N-(6-chlorobenzothiazol-2-yl)-2-substituted-acetamides were synthesized and characterized by IR, 1H NMR, mass, and elemental analysis .Scientific Research Applications
Inhibitor of Protein Tyrosine Phosphatase 1B (PTP1B)
This compound has been used in the design, synthesis, and evaluation of acetamidobenzoic acid derivatives as a novel class of protein tyrosine phosphatase 1B inhibitors with therapeutic potential for Type II diabetes . The compound displayed good PTP1B inhibitory activity with an IC50 value of 11.17 μM and also exhibited good anti-hyperglycemic efficacy in streptozotocin-induced diabetic Wistar rats .
Solvent-dependent Regio- and Stereo-selective Reactions
The compound has been involved in solvent-dependent regio- and stereo-selective reactions with 3-formylchromones and 2-aminobenzothiazoles . The reactions formed corresponding imines, while 1 and 2-alcohols formed the corresponding 2-alkoxy-3-enamines with selectivity for the Z-isomer .
Inhibitor of Melanogenesis
The compound has been synthesized and examined for its effect on melanogenesis . Among the synthesized compounds, one of them had the strongest inhibitory effect on tyrosinase without cytotoxicity in B16F10 melanoma cells .
properties
IUPAC Name |
N-[3-(2-ethoxyethyl)-1,3-benzothiazol-2-ylidene]acetamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H16N2O2S/c1-3-17-9-8-15-11-6-4-5-7-12(11)18-13(15)14-10(2)16/h4-7H,3,8-9H2,1-2H3 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
SSOVKWGJSLVCHE-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOCCN1C2=CC=CC=C2SC1=NC(=O)C |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H16N2O2S |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
264.35 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
N-[3-(2-ethoxyethyl)-1,3-benzothiazol-2-ylidene]acetamide | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![N-[3-(1,1-Dimethyl-3,4-dihydroisoquinolin-2-yl)-3-oxopropyl]prop-2-enamide](/img/structure/B2625744.png)
![2-oxo-2-[1-(2-oxo-2-pyrrolidin-1-ylethyl)indol-3-yl]-N-propan-2-ylacetamide](/img/structure/B2625745.png)
![7-Amino-2-pyrimidin-2-yl-1,3,4,7,8,8a-hexahydropyrrolo[1,2-a]pyrazin-6-one;dihydrochloride](/img/structure/B2625751.png)
![(E)-2-(methylsulfonyl)-3-{2-[4-(trifluoromethyl)piperidino]-1,3-thiazol-5-yl}-2-propenenitrile](/img/structure/B2625756.png)
